Cas no 2454181-83-8 (Butanedioic acid, 2-methylene-, 4-(7-octyn-1-yl) ester)

• Product Name: Butanedioic acid, 2-methylene-, 4-(7-octyn-1-yl) ester
• CAS No: 2454181-83-8
• MF: C₁₃H₁₈O₄
• MW: 238.28
• CID: 4762621
• PubChem ID: 154573778
• Update Time: 2026-02-26

Butanedioic acid, 2-methylene-, 4-(7-octyn-1-yl) ester Chemical and Physical Properties

Names and Identifiers

• 3-((Oct-4-yn-1-yloxy)carbonyl)but-3-enoate
• CID 155906266
• Butanedioic acid, 2-methylene-, 4-(7-octyn-1-yl) ester
• GSN,labeling,bioorthogonal,DDB1,AK2,Itaconatealkyne,Itaconation,LPS,probe,site-specific,Itaconate,ACLY,Itaconate alkyne,NRF-2,IL-1β,Inhibitor,quantitative,chemoproteomic,inhibit,Itaconate-alkyne,Raw264.7,antiinflammatory
• Itaconate-alkyne
• 2454181-83-8
• 2-methylidene-4-(oct-7-yn-1-yloxy)-4-oxobutanoic acid
• CS-0134585
• G18083
• MS-23389
• ITalk
• AKOS040758554
• HY-133870
• 2-methylidene-4-oct-7-ynoxy-4-oxobutanoic acid
• 2-methylene-butanedioic acid, 4-(7-octyn-1-yl) ester

• Inchi： 1S/C13H18O4/c1-3-4-5-6-7-8-9-17-13(16)11(2)10-12(14)15/h2-4,7-10H2,1H3,(H,14,15)/p-1
• InChI Key： FWVKMINCOXJSPQ-UHFFFAOYSA-M
• SMILES： O(C(C(=C)CC(=O)[O-])=O)CCCC#CCCC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.4

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 385.4±32.0 °C(Predicted)
• Solubility: DMF: 30 mg/ml,DMSO: 30 mg/ml,Ethanol: 30 mg/ml
• pka: 3.83±0.11(Predicted)

Butanedioic acid, 2-methylene-, 4-(7-octyn-1-yl) ester Security Information

• Storage Condition：Store at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on Butanedioic acid, 2-methylene-, 4-(7-octyn-1-yl) ester

Recent Advances in the Study of Butanedioic acid, 2-methylene-, 4-(7-octyn-1-yl) ester (CAS: 2454181-83-8)

Butanedioic acid, 2-methylene-, 4-(7-octyn-1-yl) ester (CAS: 2454181-83-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a butanedioic acid backbone with a 2-methylene group and a 7-octyn-1-yl ester moiety, has shown promising potential in various applications, including drug development, polymer chemistry, and materials science. Recent studies have focused on elucidating its synthesis pathways, physicochemical properties, and biological activities, aiming to unlock its full potential in therapeutic and industrial applications.

The synthesis of Butanedioic acid, 2-methylene-, 4-(7-octyn-1-yl) ester has been optimized through advanced organic chemistry techniques, including catalytic coupling reactions and esterification processes. Researchers have reported high yields and purity levels, making it a viable candidate for large-scale production. The compound's stability under various conditions has also been investigated, with findings suggesting its suitability for long-term storage and handling in industrial settings. These advancements in synthesis and characterization are critical for its integration into broader research and development pipelines.

In the realm of pharmaceutical research, Butanedioic acid, 2-methylene-, 4-(7-octyn-1-yl) ester has been explored for its potential bioactive properties. Preliminary in vitro studies indicate that the compound may exhibit anti-inflammatory and antimicrobial activities, although further mechanistic studies are required to confirm these effects and elucidate the underlying pathways. Its unique structure, featuring both alkyne and ester functional groups, suggests possible interactions with biological targets, such as enzymes or receptors, which could be leveraged for drug design. These findings highlight the compound's potential as a scaffold for developing novel therapeutic agents.

Beyond its pharmaceutical applications, Butanedioic acid, 2-methylene-, 4-(7-octyn-1-yl) ester has also been investigated for its utility in polymer chemistry. The presence of reactive functional groups, such as the alkyne and ester moieties, allows for its incorporation into polymer chains, enabling the creation of materials with tailored properties. Recent studies have demonstrated its use in the synthesis of biodegradable polymers and hydrogels, which could have applications in drug delivery systems and tissue engineering. The compound's versatility in polymer science underscores its value as a multifunctional building block in materials development.

Despite these promising developments, challenges remain in the widespread adoption of Butanedioic acid, 2-methylene-, 4-(7-octyn-1-yl) ester. Issues such as scalability, cost-effectiveness, and regulatory approval must be addressed to facilitate its transition from the laboratory to commercial applications. Ongoing research efforts are focused on overcoming these hurdles, with collaborations between academia and industry playing a pivotal role in advancing the compound's practical utility. Future studies are expected to delve deeper into its biological mechanisms, optimize its synthesis, and explore novel applications across diverse fields.

In conclusion, Butanedioic acid, 2-methylene-, 4-(7-octyn-1-yl) ester (CAS: 2454181-83-8) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a valuable subject of study, with recent advancements highlighting its potential in drug development and materials science. As research continues to unfold, this compound is poised to make meaningful contributions to the field, offering new opportunities for innovation and discovery.